N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide
Description
“N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide” is a compound that is structurally similar to Losmapimod . Losmapimod is an investigational drug being developed by Fulcrum Therapeutics for the treatment of facioscapulohumeral muscular dystrophy (FSHD). It selectively inhibits enzymes p38α/β mitogen-activated protein kinases (MAPKs), which are modulators of DUX4 expression .
Scientific Research Applications
1. Met Kinase Inhibition
In the realm of cancer research, N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide derivatives have been explored as potential Met kinase inhibitors. One such derivative demonstrated significant tumor stasis in a Met-dependent human gastric carcinoma model after oral administration, leading to its advancement into phase I clinical trials (Schroeder et al., 2009).
2. NF-kappaB and AP-1 Gene Expression Inhibition
Furthering the understanding of transcription factor inhibition, derivatives of N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide have been studied for their impact on NF-kappaB and AP-1 gene expression. These studies aimed at enhancing the potential oral bioavailability of the compounds, providing insights into their utility in medical applications (Palanki et al., 2000).
3. Radioligands for Peripheral Benzodiazepine Receptors
In the context of neurology, N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide derivatives have been labeled with carbon-11 for potential use as radioligands in positron emission tomography (PET). This application could provide noninvasive assessment of peripheral benzodiazepine type receptors in vivo, enhancing neuroimaging techniques (Matarrese et al., 2001).
4. Fluorine-18 Labeling for Serotonin Receptor Antagonists
Derivatives have been synthesized and evaluated for their potential as fluorine-18 labeled serotonin receptor antagonists. These studies help in understanding the biological properties of these compounds, contributing to advancements in medicinal chemistry (Lang et al., 1999).
5. Antitumour Activity
Research into N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide derivatives has shown that they inhibit the proliferation of certain cancer cell lines, indicating their potential as antitumor agents. This opens up possibilities for new cancer treatments (Hao et al., 2017).
properties
IUPAC Name |
N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO/c1-14-16(20)10-7-11-17(14)21-18(22)19(12-5-6-13-19)15-8-3-2-4-9-15/h2-4,7-11H,5-6,12-13H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLAXSMBNRZTLAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)NC(=O)C2(CCCC2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluoro-2-methylphenyl)-1-phenylcyclopentane-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl spiro[4,5-dihydro-3H-1,4-benzoxazepine-2,3'-azetidine]-1'-carboxylate](/img/structure/B2923338.png)
![3-[3-(2,3-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4(1H)-one](/img/structure/B2923340.png)
![3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]propanoic acid](/img/structure/B2923343.png)
![7-(3,4-diethoxyphenyl)-2-(3,4-dihydroisoquinolin-2(1H)-yl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/no-structure.png)
![Methyl 5-formyl-6-methylimidazo[2,1-b][1,3]thiazole-2-carboxylate](/img/structure/B2923346.png)
![2-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]propan-2-ol](/img/structure/B2923349.png)
